Cas no 901926-58-7 (3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 901926-58-7
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5762948
• PubChem ID: 29078570
• Update Time: 2025-06-15

3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1843483
• 901926-58-7
• 3-(4-ethoxyphenyl)-1,2-oxazole-5-carboxylic acid
• 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-2-16-9-5-3-8(4-6-9)10-7-11(12(14)15)17-13-10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： MYBPOPWTMSWQSV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid

Research Brief on 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 901926-58-7): Recent Advances and Applications

3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 901926-58-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid is its incorporation into novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. The researchers synthesized a series of analogs and evaluated their efficacy in vitro, identifying several candidates with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid has shown promise in oncology research. A recent preprint article (2024) reported that this compound serves as a scaffold for designing inhibitors of protein kinases involved in cancer cell proliferation. The study utilized computational docking and molecular dynamics simulations to predict binding affinities, followed by experimental validation in cell-based assays. The results indicated that certain derivatives could effectively inhibit the activity of kinases such as EGFR and BRAF, which are frequently mutated in various cancers.

The synthetic versatility of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid has also been explored in the context of drug delivery systems. Researchers have functionalized the carboxylic acid moiety to create prodrugs with enhanced bioavailability. For instance, a 2023 study in Advanced Drug Delivery Reviews highlighted the use of this compound to develop pH-sensitive prodrugs that release active agents selectively in tumor microenvironments. This approach minimizes systemic toxicity and improves therapeutic outcomes in preclinical models.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid derivatives. Future research directions may include structure-activity relationship (SAR) studies to further refine the compound's efficacy and safety profiles. Additionally, collaborations between academic and industrial researchers could accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 901926-58-7) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span anti-inflammatory and anticancer therapies, as well as innovative drug delivery systems. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic candidates with significant clinical potential.